5-Hydroxy-2-(4-hydroxyphenyl)-7-methoxychroman-4-one

Specification

• Description: Sakuranetin is a flavonoid and phytoalexin that has been found in rice and has diverse biological activities. It reduces blast fungus mycelium growth in vitro and decreases the number of fungal lesions and fungal DNA in blast fungus-infected rice leaves when applied at concentrations of 0.1 and 0.2 mM. Sakuranetin is active against M. luteus and B. subtilis (MICs = 2 and 0.5 µg/ml, respectively). It is cytotoxic to KB nasopharyngal carcinoma cells (EC50 = 10 µg/ml). Sakuranetin (20 mg/kg) reduces alveolar enlargement, collagen and elastic fiber deposition, and bronchoalveolar lavage fluid (BALF) levels of TNF-α, IL-1β, and M-CSF in a mouse model of elastase-induced emphysema. It also reduces collagen fiber deposition and lung inflammation in a mouse model of LPS-induced acute lung injury.; Sakuranetin analytical standard provided with w/w absolute assay, to be used for quantitative titration.; Sakuranetin is classified under the flavonoids family of phytoalexins.; Sakuranetin is a natural plant flavonoid that acts as an antifungal phytoalexin. The synthesis of sakuranetin in rice in response to rice blast fungal infection requires signaling induced by jasmonates. Sakuranetin inhibits fungal growth although rice blast is able to slowly convert sakuranetin to less toxic metabolites. Sakuranetin has antioxidant and anti-inflammatory actions in animals, suppressing elastase-induced emphysema and lipopolysaccharide-induced acute lung injury in mice.
• CAS No.: 520-29-6
• Molecular Formula: C16H14O5
• Molecular Weight: 286.28 g/mol
• IUPAC Name: 5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-2,3-dihydrochromen-4-one
• Standard InChI: InChI=1S/C16H14O5/c1-20-11-6-12(18)16-13(19)8-14(21-15(16)7-11)9-2-4-10(17)5-3-9/h2-7,14,17-18H,8H2,1H3
• Standard InChI Key: DJOJDHGQRNZXQQ-UHFFFAOYSA-N
• SMILES: COC1=CC(=C2C(=O)CC(OC2=C1)C3=CC=C(C=C3)O)O
• Canonical SMILES: COC1=CC(=C2C(=O)CC(OC2=C1)C3=CC=C(C=C3)O)O